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Compound of Interest

Compound Name: Ferulic Acid-d3

Cat. No.: B562599

The following guide provides essential safety and logistical information for the proper disposal
of Ferulic Acid-d3. This procedure is designed for researchers, scientists, and drug
development professionals to ensure safe handling and compliance with standard laboratory
waste management protocols.

Immediate Safety and Hazard Information

Ferulic Acid-d3, like its non-deuterated counterpart, is classified as a hazardous chemical. The
primary hazards are associated with its irritant properties. All waste containing this compound,
including pure substance, solutions, and contaminated materials, must be treated as
hazardous waste.[1]

Key Hazards:

o Skin Irritation: Causes skin irritation.[2][3][4]

o Eye Irritation: Causes serious eye irritation.[2]

o Respiratory Irritation: May cause respiratory irritation.

Special Considerations for Deuterated Compounds: The primary challenge in handling
deuterated compounds is their susceptibility to isotopic exchange with atmospheric moisture
(hydrogen-deuterium exchange). While this does not change the chemical hazard classification
for disposal, it is crucial to handle the material in a way that maintains isotopic integrity if the
waste is being collected for any form of recovery or analysis. For standard disposal, the main
focus remains on chemical safety. Always handle under dry conditions where possible.
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Personal Protective Equipment (PPE): When handling Ferulic Acid-d3 for disposal, the
following PPE is mandatory:

o Eye Protection: Wear tightly fitting safety goggles or a face shield.
e Hand Protection: Wear appropriate chemical-resistant gloves.
o Body Protection: Use a lab coat or other protective clothing to prevent skin exposure.

o Respiratory Protection: If handling as a powder or creating aerosols, use in a well-ventilated
area, preferably a chemical fume hood.

Hazard and Disposal Data Summary

The following table summarizes key quantitative and qualitative data for Ferulic Acid, which
should be considered applicable to Ferulic Acid-d3 for disposal purposes.

Parameter Value | Classification Source

GHS Hazard Statements H315: Causes skin irritation

H319: Causes serious eye

irritation

H335: May cause respiratory

irritation

Hazard Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

Disposal Classification Hazardous Waste

Waste Properties HP 4: Irritant

HP 5: Specific Target Organ
Toxicity

Incompatible Materials Strong oxidizing agents

Disposal Workflow
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The logical flow for the proper disposal of Ferulic Acid-d3 is outlined in the diagram below.
This process ensures that the waste is correctly identified, contained, and managed according
to institutional and regulatory standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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